Cas no 875-28-5 (2,3-dihydroxybenzoic acid)

• Product Name: 2,3-dihydroxybenzoic acid
• CAS No: 875-28-5
• MF: C₇H₅NaO₄
• MW: 176.101973295212
• CID: 722416
• Update Time: 2023-11-18

2,3-dihydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,3-dihydroxy-, sodium salt (1:1)
• 2,3-dihydroxybenzoic acid
• Sodium 3-carboxy-2-hydroxyphenolate
• CID 138402605

• Inchi： 1S/C7H6O4.Na/c8-5-3-1-2-4(6(5)9)7(10)11;/h1-3,8-9H,(H,10,11);/q;+1/p-1
• InChI Key： FHOORYTUOJZFMM-UHFFFAOYSA-M
• SMILES： [Na+].OC1C(=CC=CC=1C(=O)O)[O-]

Computed Properties

• Exact Mass: 176.009
• Monoisotopic Mass: 176.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6